![molecular formula C12H22N2O4 B5184166 diethyl 2,5-dimethyl-1,4-piperazinedicarboxylate CAS No. 6286-18-6](/img/structure/B5184166.png)
diethyl 2,5-dimethyl-1,4-piperazinedicarboxylate
Overview
Description
Diethyl 2,5-dimethyl-1,4-piperazinedicarboxylate, also known as DDC, is a chemical compound that has been widely used in scientific research. It is a piperazine derivative that exhibits a broad range of biological activities, including antitumor, antiviral, and anti-inflammatory effects.
Mechanism of Action
The exact mechanism of action of diethyl 2,5-dimethyl-1,4-piperazinedicarboxylate is not fully understood. However, it has been proposed that diethyl 2,5-dimethyl-1,4-piperazinedicarboxylate exerts its antitumor activity by inhibiting DNA synthesis and inducing apoptosis in cancer cells. diethyl 2,5-dimethyl-1,4-piperazinedicarboxylate also inhibits the activity of thymidylate synthase, an enzyme that is essential for DNA synthesis. In addition, diethyl 2,5-dimethyl-1,4-piperazinedicarboxylate has been shown to inhibit the activity of reverse transcriptase, an enzyme that is required for the replication of retroviruses.
Biochemical and Physiological Effects:
diethyl 2,5-dimethyl-1,4-piperazinedicarboxylate has been found to exhibit various biochemical and physiological effects. It has been shown to increase the expression of p53, a tumor suppressor protein, and decrease the expression of Bcl-2, an anti-apoptotic protein. diethyl 2,5-dimethyl-1,4-piperazinedicarboxylate also inhibits the activity of NF-κB, a transcription factor that is involved in the regulation of inflammation and immune responses.
Advantages and Limitations for Lab Experiments
Diethyl 2,5-dimethyl-1,4-piperazinedicarboxylate has several advantages for lab experiments. It is a stable and easily synthesized compound that exhibits a broad range of biological activities. However, diethyl 2,5-dimethyl-1,4-piperazinedicarboxylate has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the research on diethyl 2,5-dimethyl-1,4-piperazinedicarboxylate. One potential direction is to investigate the use of diethyl 2,5-dimethyl-1,4-piperazinedicarboxylate as a potential therapeutic agent for cancer and viral infections. Another direction is to study the molecular mechanisms underlying the antitumor and antiviral activities of diethyl 2,5-dimethyl-1,4-piperazinedicarboxylate. Moreover, the development of new derivatives of diethyl 2,5-dimethyl-1,4-piperazinedicarboxylate with improved solubility and reduced toxicity could lead to the discovery of new therapeutic agents.
Synthesis Methods
Diethyl 2,5-dimethyl-1,4-piperazinedicarboxylate can be synthesized using various methods. One of the most common methods is the reaction of diethyl malonate with 2,5-dimethylpiperazine in the presence of a base catalyst. The reaction yields diethyl 2,5-dimethyl-1,4-piperazinedicarboxylate as a white crystalline solid with a melting point of 112-114°C.
Scientific Research Applications
Diethyl 2,5-dimethyl-1,4-piperazinedicarboxylate has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antitumor activity against various types of cancer cells, including breast, lung, and colon cancer cells. diethyl 2,5-dimethyl-1,4-piperazinedicarboxylate has also been found to possess antiviral activity against several viruses, including herpes simplex virus, influenza virus, and human immunodeficiency virus. Moreover, diethyl 2,5-dimethyl-1,4-piperazinedicarboxylate has been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
properties
IUPAC Name |
diethyl 2,5-dimethylpiperazine-1,4-dicarboxylate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O4/c1-5-17-11(15)13-7-10(4)14(8-9(13)3)12(16)18-6-2/h9-10H,5-8H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWGPJPNOQKWDKT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CC(N(CC1C)C(=O)OCC)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30278775 | |
Record name | 1,4-piperazinedicarboxylic acid, 2,5-dimethyl-, diethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30278775 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Piperazinedicarboxylic acid, 2,5-dimethyl-, diethyl ester | |
CAS RN |
6286-18-6 | |
Record name | NSC10022 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=10022 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,4-piperazinedicarboxylic acid, 2,5-dimethyl-, diethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30278775 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.